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Compound of Interest

Compound Name: STAD 2

Cat. No.: B15542577 Get Quote

Essential Safety and Handling Guide for STAD 2
For Research Use Only. Not for human or animal consumption.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling STAD 2. The following procedures are

designed to ensure the safe handling, storage, and disposal of this compound, fostering a

secure laboratory environment.

Product Information and Hazard Assessment
STAD 2 is a cell-permeable, stapled peptide that acts as an A-Kinase Anchoring Protein

(AKAP) disruptor. It is utilized in laboratory research to selectively block the interaction of the

PKA-RII subunit with AKAP.[1]

According to the Safety Data Sheet (SDS) provided by the manufacturer, STAD 2 is not

classified as a hazardous substance or mixture.[1] However, as with all laboratory chemicals,

appropriate safety precautions must be observed to minimize any potential risks. The

toxicological properties of this compound have not been fully investigated.[2]

Key Chemical Data:
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Property Value

Synonyms STAD-2, STAD2

CAS Number 1542100-77-5

Molecular Formula C₁₀₂H₁₈₂N₂₄O₂₂

Molecular Weight 2096.68 g/mol

Appearance Lyophilized solid/powder

Personal Protective Equipment (PPE)
Even when handling non-hazardous chemicals, a standard level of PPE is mandatory to protect

against accidental exposure and contamination.

PPE Category Specification Rationale

Hand Protection
Nitrile or latex disposable

gloves.

Protects against skin contact.

Change gloves immediately if

they become contaminated.[3]

[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from accidental

splashes, particularly when

reconstituting the lyophilized

powder.[3][4]

Body Protection Standard laboratory coat.
Protects skin and personal

clothing from spills.[3][4]

Respiratory Protection

Not generally required under

normal handling conditions.

When weighing or handling the

lyophilized powder, which can

become airborne, work in a

fume hood or biosafety

cabinet.[3]

Prevents inhalation of

aerosolized powder.[3]
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Operational Plan: Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining the stability of

the peptide and ensuring a safe laboratory environment.

Reconstitution and Handling Workflow
The following diagram outlines the standard procedure for preparing and handling STAD 2
solutions.
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Preparation

Experimental Use

Storage

Disposal

Equilibrate vial to Room Temperature

Weigh lyophilized powder in a fume hood

Dissolve in appropriate sterile buffer/solvent

Store lyophilized peptide at -20°C or -80°C

Return unused to storageVortex or sonicate to ensure complete dissolution

Prepare single-use aliquots

Use in experiment Store aliquots at -20°C or -80°C

Dispose of waste in labeled chemical waste container Dispose of contaminated sharps in sharps container

Click to download full resolution via product page

Caption: Standard workflow for handling STAD 2 from preparation to disposal.
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Step-by-Step Handling Procedure
Acclimatization: Before opening, allow the vial of lyophilized STAD 2 to equilibrate to room

temperature in a desiccator. This prevents condensation and moisture absorption, which can

affect peptide stability.[2]

Weighing: When handling the solid form, especially when weighing, perform the task in a

chemical fume hood or other ventilated enclosure to prevent inhalation of the fine powder.[3]

Reconstitution: Dissolve the peptide in a sterile buffer or solvent appropriate for your

experiment.[2] If solubility is an issue, sonication may help.[5] For peptides with uncertain

solubility, it is advisable to test a small amount first.[2]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, it is highly

recommended to prepare single-use aliquots of the reconstituted solution.[2]

Storage Conditions
Proper storage is essential to maintain the integrity and activity of STAD 2.

Form
Short-Term Storage (1-2
weeks)

Long-Term Storage

Lyophilized Powder -20°C
-80°C in a tightly sealed vial,

protected from light.

Reconstituted Solution 4°C (for up to one week)

-20°C or -80°C (for up to one

month). Avoid repeated freeze-

thaw cycles.

Emergency Procedures
First Aid Measures
Although not classified as hazardous, in case of accidental exposure, follow these standard

first-aid protocols.[1]
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][3]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing. If

irritation persists, seek medical attention.[1][3]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide respiratory support

and seek medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

Accidental Release or Spill
Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep or vacuum the material, avoiding dust generation.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or earth).

Clean: Clean the spill area thoroughly with soap and water.

Dispose: Place all contaminated materials into a sealed, labeled container for chemical

waste disposal.

Disposal Plan
While STAD 2 is not classified as hazardous waste, it should be disposed of as chemical waste

in accordance with institutional and local regulations. Do not dispose of STAD 2 in the regular

trash or down the sanitary sewer.[3][6][7]
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Waste Segregation and Collection
Liquid Waste: Collect all solutions containing STAD 2 in a designated, leak-proof, and clearly

labeled hazardous waste container.

Solid Waste: All materials that have come into contact with STAD 2 (e.g., gloves, pipette tips,

empty vials) are considered contaminated solid waste.[7]

Place non-sharp solid waste into a designated, lined container for chemical waste.

Place contaminated sharps (e.g., needles, serological pipettes) into a designated sharps

container.

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" (or as

required by your institution) and list the chemical contents.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department. Follow all institutional protocols for waste disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling STAD 2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542577#personal-protective-equipment-for-
handling-stad-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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